Cas no 1566852-18-3 (ethyl 2-(4-aminothian-4-yl)acetate)

• Product Name: ethyl 2-(4-aminothian-4-yl)acetate
• CAS No: 1566852-18-3
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 6540555
• PubChem ID: 112655258
• Update Time: 2025-07-23

ethyl 2-(4-aminothian-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-aminothian-4-yl)acetate
• EN300-1286353
• Ethyl 2-(4-aminotetrahydro-2H-thiopyran-4-yl)acetate
• 1566852-18-3

• Inchi： 1S/C9H17NO2S/c1-2-12-8(11)7-9(10)3-5-13-6-4-9/h2-7,10H2,1H3
• InChI Key： OZOAUGDIVIREQW-UHFFFAOYSA-N
• SMILES： S1CCC(CC(=O)OCC)(CC1)N

Computed Properties

• Exact Mass: 203.09799996g/mol
• Monoisotopic Mass: 203.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(4-aminothian-4-yl)acetate

Recent Advances in the Study of Ethyl 2-(4-aminothian-4-yl)acetate (CAS: 1566852-18-3) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(4-aminothian-4-yl)acetate (CAS: 1566852-18-3) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanisms of action, providing valuable insights for drug development and biomedical applications. This research brief consolidates the latest findings related to this compound, highlighting its role in advancing the field.

The compound's structure, featuring a thiane ring with an amino group and an ester-functionalized side chain, makes it a versatile intermediate in medicinal chemistry. Researchers have explored its utility in the synthesis of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and infectious diseases. The presence of the 4-aminothiane moiety is believed to contribute to its ability to modulate biological targets, including enzymes and receptors involved in critical pathways.

Recent synthetic methodologies have improved the efficiency of producing ethyl 2-(4-aminothian-4-yl)acetate, enabling its broader application in drug discovery. One study demonstrated a scalable, high-yield synthesis route using catalytic hydrogenation, which minimizes byproducts and enhances purity. This advancement is particularly relevant for industrial-scale production, where consistency and cost-effectiveness are paramount.

In pharmacological studies, ethyl 2-(4-aminothian-4-yl)acetate has shown promising activity as a precursor for gamma-aminobutyric acid (GABA) analogs. These analogs are of interest for their potential to treat anxiety, epilepsy, and neuropathic pain. Preliminary in vitro and in vivo data suggest that derivatives of this compound exhibit enhanced blood-brain barrier permeability and receptor binding affinity, making them attractive candidates for further development.

Additionally, the compound's role in antimicrobial research has been investigated. A 2023 study reported that ethyl 2-(4-aminothian-4-yl)acetate derivatives display inhibitory effects against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism appears to involve disruption of bacterial cell wall synthesis, offering a potential avenue for novel antibiotic development.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of ethyl 2-(4-aminothian-4-yl)acetate-based therapeutics. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, ethyl 2-(4-aminothian-4-yl)acetate (CAS: 1566852-18-3) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications, from CNS therapeutics to antimicrobial agents, underscore its potential to address unmet medical needs. Future studies will likely focus on expanding its therapeutic repertoire and improving its drug-like properties, paving the way for innovative treatments.